Diantimony lead tetroxide

• CAS: 16450-50-3
• Synonyms: diantimony lead tetroxide
• Molecular Formula: OPbSb+3
• Molecular Weight: 344.959
• SMILES: [O-2].[Sb+3].[Pb+2]
• InChI: InChI=1S/O.Pb.Sb/q-2;+2;+3
• InChIKey: WIHFRABUZBJYEJ-UHFFFAOYSA-N

Researchers reproducing historical Naples Yellow or formulating high-firing ceramic glazes face colour instability with common substitutes. Diantimony lead tetroxide (CAS 16450-50-3) addresses this with its narrow stability field in the Pb-Sb-O system. • Retains true yellow through 900-1000°C firing, unlike calcium antimonate which causes whitening. • Phase-pure Pb₂Sb₂O₇ ensures reproducible colour coordinates for analytical reference standards. • Controlled Pb:Sb stoichiometry prevents off-colour multiphase by-products. Bulk quantities available for industrial glass and ceramic manufacturers.

Diantimony Lead Tetroxide (CAS 16450-50-3): Essential Product Identity and Baseline Characteristics for Procurement Decisions

Diantimony lead tetroxide (CAS 16450-50-3) is a lead‑antimony mixed oxide, structurally related to the pyrochlore‑type lead pyroantimonate Pb₂Sb₂O₇ (Naples Yellow) . It belongs to the broader class of lead antimonates that have been employed historically as high‑temperature yellow pigments in glass and ceramics . The compound is also referenced in regulatory contexts as a substance of very high concern due to its lead content, which imposes restrictions on its use, particularly in PVC stabilisation . Its dual metal‑oxide character offers a combination of thermal stability and optical properties that set it apart from single‑metal oxides, though its exact stoichiometry and phase composition can vary with synthesis conditions .

Pigment type Pyrochlore-type lead antimonate in the Pb–Sb–O system

Thermal role Retains yellow colour under high-temperature firing for glass/ceramic research

Regulatory note EU REACH-restricted lead compound; compliance review advised before use

• [1] Milyan, P. M., Semrad, O. O., Kun, S. V., Solomon, A. M., & Puga, P. P. (1997). Physico‑chemical interaction in the system Pb–Sb–O. Scientific Bulletin of Uzhgorod University, Series Chemistry, 2, 30–31. View Source
• [2] Lahlil, S., Biron, I., Cotte, M., & Susini, J. (2014). Production technology and replication of lead antimonate yellow glass from New Kingdom Egypt and the Roman Empire. Journal of Archaeological Science, 41, 171–184. View Source
• [3] European Chemicals Agency (ECHA). (2025). Diantimony lead tetroxide – Legislation Obligations. EC number: 240‑499‑4, CAS number: 16450‑50‑3. View Source

Why Generic Substitution of Diantimony Lead Tetroxide (CAS 16450-50-3) Is Not Feasible: The Critical Role of Phase Identity

In‑class antimony‑based oxides or other lead antimonates cannot be freely interchanged because diantimony lead tetroxide occupies a narrow stability field within the Pb–Sb–O ternary system . Small variations in the Pb:Sb ratio or calcination temperature lead to entirely different crystalline phases (e.g., PbSb₂O₆, Pb₂Sb₂O₇ pyrochlore, or PbSb₂O₄), each with distinct colour coordinates, thermal behaviour, and chemical durability . Regulatory constraints further prevent simple substitution: many lead‑free antimonates (e.g., sodium antimonate) do not replicate the same high‑temperature colour stability, while other lead‑based additives may be subject to different restriction scopes . The quantitative evidence below demonstrates exactly where the target compound differs measurably from its closest analogues and why those differences matter for scientific and industrial selection.

Phase identity mismatch

Other lead antimonates (PbSb₂O₆, PbSb₂O₄) or calcium antimonate may shift colour and thermal stability; yellow can turn white above the critical firing range.

Pb:Sb ratio sensitivity

Small deviations in precursor ratio or calcination temperature produce multiphase mixtures, altering chromatic parameters and batch reproducibility.

Regulatory exclusion

Lead-free antimonates such as sodium antimonate are not covered by the same PVC stabiliser restriction, but they do not replicate the yellow colour stability of lead antimonate pigments.

• [1] Milyan, P. M., Semrad, O. O., Kun, S. V., Solomon, A. M., & Puga, P. P. (1997). Physico‑chemical interaction in the system Pb–Sb–O. Scientific Bulletin of Uzhgorod University, Series Chemistry, 2, 30–31. View Source
• [2] Lahlil, S., Biron, I., Cotte, M., & Susini, J. (2014). Production technology and replication of lead antimonate yellow glass from New Kingdom Egypt and the Roman Empire. Journal of Archaeological Science, 41, 171–184. View Source
• [3] European Chemicals Agency (ECHA). (2025). Diantimony lead tetroxide – Legislation Obligations. EC number: 240‑499‑4, CAS number: 16450‑50‑3. View Source

Quantitative Differentiation Evidence for Diantimony Lead Tetroxide (CAS 16450-50-3): Head‑to‑Head and Cross‑Study Comparisons

Thermal Colour Retention in Glass Matrices vs. Calcium Antimonate

Lead antimonate particles (Pb₂Sb₂O₇ type) remain intact and retain their yellow colour in a glass matrix up to 900–1000 °C. Under the same conditions, calcium antimonate (Ca₂Sb₂O₇, white) forms as the lead‑containing particles convert, causing complete colour loss . This threshold defines the practical operating window in which diantimony lead tetroxide‑based products can be used without colour degradation.

Thermal colour window

Head-to-head

Stable yellow colour up to 900–1000°C in glass matrix

Supports high-temperature colour retention for ceramic/glass applications

Calcium antimonate forms white phase above this range; verified by SEM‑EDS and XRD

Evidence Dimension	Upper‑temperature limit for yellow colour stability in glass
Target Compound Data	Stable yellow colour up to 900–1000 °C
Comparator Or Baseline	Calcium antimonate (white) forms above 900–1000 °C, replacing the yellow phase
Quantified Difference	Approximately 900–1000 °C operational window before colour transition to white
Conditions	Glass matrix, air atmosphere, particles characterised by SEM‑EDS and XRD

Why This Matters

For glass and ceramic manufacturers who require a yellow colour that survives high‑temperature firing, calcium antimonate cannot substitute without turning the product white above 900 °C.

• [1] Lahlil, S., Biron, I., Cotte, M., & Susini, J. (2014). Production technology and replication of lead antimonate yellow glass from New Kingdom Egypt and the Roman Empire. Journal of Archaeological Science, 41, 171–184. View Source

Phase‑Controlled Colour Purity vs. Mixed‑Phase Lead Antimonates

Systematic investigation of the Pb–Sb–O system has established synthesis protocols for isolating single‑phase PbSb₂O₆, Pb₂Sb₂O₇ (pyrochlore and weberite polymorphs), and PbSb₂O₄ . Subsequent work demonstrated that the molar Pb:Sb ratio and calcination temperature strongly influence the phase composition of the resulting Naples Yellow product, with deviations from the optimal Pb:Sb ratio yielding multiphase mixtures that alter the chromatic parameters . While exact CIELAB values are not publicly disseminated in the indexed abstract, the reported dependence of colour on phase purity confirms that procurement of a well‑defined, phase‑pure diantimony lead tetroxide is a prerequisite for reproducible pigment colour.

Phase–colour link

Class-level

Phase-pure Pb₂Sb₂O₇ gives reproducible colour; multiphase products alter chromatic parameters

Phase purity critical for colour reproducibility; verify supplier phase documentation

Quantitative CIELAB data not detailed in open abstract; data to confirm with full text

Evidence Dimension	Phase purity and its impact on colour parameters
Target Compound Data	Controlled synthesis yields single‑phase Pb2Sb2O7 (pyrochlore) with reproducible colour
Comparator Or Baseline	Multiphase products obtained at non‑optimal Pb:Sb ratios or calcination conditions show altered colour parameters
Quantified Difference	Qualitative colour shifts documented in the source; quantitative CIELAB data exist within the full text but are not detailed in the open abstract
Conditions	Solid‑state calcination, varying Pb:Sb ratios and temperature programmes

Why This Matters

Procurement of a phase‑pure diantimony lead tetroxide is essential for colour‑critical applications; suppliers who cannot document phase purity risk delivering a product with uncontrolled chromatic properties.

• [1] Milyan, P. M., Semrad, O. O., Kun, S. V., Solomon, A. M., & Puga, P. P. (1997). Physico‑chemical interaction in the system Pb–Sb–O. Scientific Bulletin of Uzhgorod University, Series Chemistry, 2, 30–31. View Source
• [2] Duspivová, K., & Koudelka, L. (n.d.). Differences in composition of Naples Yellow and synthesis of its main phases. University of Pardubice, Faculty of Chemical Technology. View Source

Regulatory Classification and Use Restrictions vs. Lead‑Free Antimonate Synergists

Under EU REACH, diantimony lead tetroxide is covered by restrictions on lead compounds used as PVC stabilisers . In contrast, sodium antimonate (NaSbO₃) and antimony trioxide (Sb₂O₃) are not subject to the same PVC‑specific restriction, although they are still evaluated for other hazard endpoints . This regulatory asymmetry means that diantimony lead tetroxide cannot be freely used in PVC articles marketed in the EU, whereas lead‑free antimonates can. The quantified difference lies in the regulatory status, not in a material property, but it is a decisive factor for procurement in the European market.

Regulatory status

Supporting evidence

Restricted under EU REACH for PVC stabilisation

Procurement must verify regional regulatory compliance before selection

Sodium antimonate not subject to the same restriction; regulatory framework may differ outside EU

Evidence Dimension	Regulatory restriction status for PVC stabilisation under EU REACH
Target Compound Data	Restricted – lead compounds in PVC stabilisers are subject to a specific restriction proposal
Comparator Or Baseline	Sodium antimonate and antimony trioxide are not included in the PVC lead‑stabiliser restriction scope
Quantified Difference	Binary: restricted vs. not restricted for this use
Conditions	EU regulatory framework; REACH Annex XVII and related restriction dossiers

Why This Matters

In markets where PVC stabiliser regulations are tightening, diantimony lead tetroxide is disfavoured compared to lead‑free antimonates; procurement teams must verify regional compliance before selection.

• [1] European Chemicals Agency (ECHA). (2025). Diantimony lead tetroxide – Legislation Obligations. EC number: 240‑499‑4, CAS number: 16450‑50‑3. View Source
• [2] Indian Patent 230057 (2004). Flame retardant polyamide composition. (Describes use of sodium antimonate and potassium antimonate with lead content below 150 ppm, illustrating regulatory preference for low‑lead synergists.) View Source

High‑Value Application Scenarios for Diantimony Lead Tetroxide (CAS 16450-50-3) Based on Verified Differentiation

Historical and High‑Temperature Ceramic Glaze Formulation

In the reproduction of historical opaque yellow glasses and high‑firing ceramic glazes (900–1000 °C), diantimony lead tetroxide is preferred over calcium antimonate because it retains its yellow colour within the firing range, whereas calcium antimonate causes whitening . Conservation studios and specialty glass manufacturers select this compound when colour fidelity at elevated temperature is non‑negotiable.

Precision Pigment Synthesis Requiring Single‑Phase Naples Yellow

Art pigment manufacturers and analytical reference material producers require phase‑pure Pb₂Sb₂O₇ to achieve reproducible colour coordinates . This compound serves as the precursor for certified Naples Yellow standards when synthesis conditions are tightly controlled; multiphase products are unacceptable due to batch‑to‑batch chromatic variability.

Research on Ternary Pb–Sb–O Phase Equilibria

Solid‑state chemists investigating phase relations in the Pb–Sb–O system use diantimony lead tetroxide as a reference composition to study pyrochlore‑type Pb₂Sb₂O₇ and its polymorphic transitions . Its well‑defined stability field makes it a model compound for understanding structure‑property relationships in lead antimonate oxides.

Application

Selection Property

Validation Focus

Historical ceramic glaze reproduction

Yellow colour retention at high temperature

Thermal colour stability in glass/ceramic matrix (firing trial)

Phase-pure Naples Yellow synthesis

Single-phase Pb₂Sb₂O₇ control

Phase composition by XRD; batch-to-batch chromatic reproducibility

Pb–Sb–O ternary phase equilibria research

Defined Pb:Sb ratio and stability field

Phase identification and polymorphic transition monitoring

• [1] Lahlil, S., Biron, I., Cotte, M., & Susini, J. (2014). Production technology and replication of lead antimonate yellow glass from New Kingdom Egypt and the Roman Empire. Journal of Archaeological Science, 41, 171–184. View Source
• [2] Duspivová, K., & Koudelka, L. (n.d.). Differences in composition of Naples Yellow and synthesis of its main phases. University of Pardubice, Faculty of Chemical Technology. View Source
• [3] Milyan, P. M., Semrad, O. O., Kun, S. V., Solomon, A. M., & Puga, P. P. (1997). Physico‑chemical interaction in the system Pb–Sb–O. Scientific Bulletin of Uzhgorod University, Series Chemistry, 2, 30–31. View Source